Tert-butyl (4-(benzo[4,5]imidazo[1,2-a]pyrimidin-4-yl)phenyl)carbamate

• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol
• IUPAC Name: tert-butyl N-(4-pyrimido[1,2-a]benzimidazol-4-ylphenyl)carbamate
• InChI: InChI=1S/C21H20N4O2/c1-21(2,3)27-20(26)23-15-10-8-14(9-11-15)17-12-13-22-19-24-16-6-4-5-7-18(16)25(17)19/h4-13H,1-3H3,(H,23,26)
• InChI Key: GMXSWKXBRCWPED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=CC=NC3=NC4=CC=CC=C4N23

Description

Tert-butyl (4-(benzo[4,5]imidazo[1,2-a]pyrimidin-4-yl)phenyl)carbamate is a useful research compound. Its molecular formula is C21H20N4O2 and its molecular weight is 360.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-((4-(Benzo[4,5]imidazo[1,2-a]pyrimidin-4-yl)phenyl)(tert-butoxycarbonyl)amino)propyl 4-methylbenzenesulfonate T544P The title compound was prepared using general procedure D from 4-(benzo[4,5]imidazo[1,2-a]pyrimidin-4-yl)aniline and propane-1,3-diyl bis(4-methylbenzenesulfonate). T554P was isolated as a solid (130 mg, 21%). 1H NMR (400 MHz, CDCl3): δ 1.51 (s, 9H), 2.09 (m, 2H), 2.46 (s, 3H), 3.87-3.90 (m, 2H), 4.12-4.15 (m, 2H), 6.94 (m, 1H), 7.04 (bs, 1H), 7.19 (m, 1H), 7.35 (m, 1H), 7.52-7.65 (m, 5H), 7.77-7.79 (m, 2H), 8.18 (m, 1H), 8.97 (d, J=4.4 Hz, 1H). MS (ESI): 573.1 (M+H+).